Cas no 1795302-96-3 (2-(benzylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1795302-96-3
• MF: C₁₈H₂₁NO₂S₂
• MW: 347.494842290878
• CID: 5368643
• Update Time: 2025-05-20

2-(benzylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[7-(2-Furanyl)tetrahydro-1,4-thiazepin-4(5H)-yl]-2-[(phenylmethyl)thio]ethanone
• 2-(benzylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C18H21NO2S2/c20-18(14-22-13-15-5-2-1-3-6-15)19-9-8-17(23-12-10-19)16-7-4-11-21-16/h1-7,11,17H,8-10,12-14H2
• InChI Key： XJEMLGLREFALJZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CO2)SCC1)CSCC1=CC=CC=C1

Computed Properties

• Exact Mass: 347.101
• Monoisotopic Mass: 347.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2

Experimental Properties

• Density: 1.222±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 531.5±50.0 °C(Predicted)
• pka: -1.28±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(benzylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

Compound CAS No. 1795302-96-3: 2-(benzylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one

The compound with CAS number 1795302-96-3, known as 2-(benzylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzylsulfanyl group, a furan ring, and a thiazepane ring system. These structural features contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of sulfur-containing compounds like benzylsulfanyl in medicinal chemistry. The sulfur atom in the benzylsulfanyl group plays a crucial role in stabilizing the molecule and enhancing its bioavailability. Additionally, the presence of the furan ring introduces aromaticity and conjugation, which can influence the molecule's electronic properties and reactivity. The thiazepane ring system further adds complexity to the structure, potentially offering unique binding sites for interactions with biological targets.

One of the most promising applications of this compound lies in its potential as a drug candidate. Researchers have been exploring the use of such molecules in treating various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that compounds with similar structures can inhibit key enzymes involved in cell proliferation and apoptosis, making them potential candidates for anticancer therapies.

The synthesis of this compound involves a series of intricate chemical reactions. The starting materials typically include benzene derivatives and sulfur-containing precursors. Advanced techniques such as Suzuki coupling and Stille coupling are often employed to construct the complex ring systems. The optimization of reaction conditions is critical to achieving high yields and ensuring the purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-vis and NMR spectra, provide valuable insights into its molecular structure and stability. These properties make it suitable for further characterization using techniques like X-ray crystallography.

The biological evaluation of this compound has revealed interesting findings. In vitro assays have demonstrated its ability to inhibit certain protein kinases, which are often overexpressed in cancer cells. Furthermore, preliminary animal studies suggest that it may possess anti-inflammatory properties, opening up possibilities for its use in treating inflammatory diseases.

Despite its promising potential, there are challenges associated with the development of this compound into a therapeutic agent. Issues such as bioavailability, toxicity, and scalability need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, the compound with CAS number 1795302-96-3, or 2-(benzylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethan-1-one, represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activity make it a valuable subject for further investigation. As research continues to uncover its full potential, this compound holds the promise of contributing to the development of novel therapeutic agents for various diseases.